5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[(3-methoxy-4-propoxyphenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C17H20N2O5/c1-5-8-24-13-7-6-11(10-14(13)23-4)9-12-15(20)18(2)17(22)19(3)16(12)21/h6-7,9-10H,5,8H2,1-4H3
• InChI Key: ZIYHHDAHWZYBTO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C)C)OC
• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol

Description

5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of protein kinase C (PKC), which is a signaling pathway involved in cell growth and differentiation.
Biochemical and Physiological Effects:
5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound has anti-inflammatory, anti-cancer, and neuroprotective effects. In vivo studies have shown that this compound can reduce inflammation, inhibit tumor growth, and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its relatively low toxicity. This compound has been shown to have low cytotoxicity and low acute toxicity in animal studies. However, one of the main limitations of using this compound is its limited solubility in water. This can make it difficult to use in certain experiments that require aqueous solutions.

Future Directions

There are several future directions for research on 5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione. One direction is to investigate its potential as a drug delivery system. This compound has been shown to have good biocompatibility and low toxicity, which makes it a promising candidate for drug delivery applications. Another direction is to investigate its potential as a fluorescent probe. This compound has been shown to have fluorescence properties, which could make it useful in imaging applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

5-(3-methoxy-4-propoxybenzylidene)-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential applications in various scientific fields such as medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has shown promising results as an anti-inflammatory agent, an anti-cancer agent, and a neuroprotective agent. In pharmacology, this compound has been studied for its potential use as a drug delivery system. In material science, this compound has been investigated for its potential use as a fluorescent probe.